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Compound of Interest

Compound Name: Phenethyl butyrate

Cat. No.: B086197

As laboratory professionals, our responsibility extends beyond discovery and innovation to the
safe and compliant management of the chemical reagents we use daily. Phenethyl butyrate
(CAS No. 103-52-6), a common ester in fragrance and flavor research, requires meticulous
handling from procurement to disposal. This guide provides a procedural framework grounded
in safety and regulatory compliance, ensuring that this compound is managed responsibly
throughout its lifecycle in your laboratory.

Section 1: Hazard Assessment & Chemical Profile

Understanding the physicochemical properties and hazard profile of phenethyl butyrate is the
foundation of its safe disposal. While it is not classified as a highly hazardous substance under
GHS criteria, it is a combustible liquid with the potential for irritation, necessitating its treatment
as a regulated chemical waste.[1] Improper disposal, such as drain disposal, is unacceptable
as it can introduce a combustible, water-insoluble substance into plumbing systems and the
aguatic environment.[1][2]

Table 1: Key Properties of Phenethyl Butyrate
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Property Value Source(s)
CAS Number 103-52-6 [1][2]
Molecular Formula C12H1602 [3]
Molecular Weight 192.25 g/mol [3]
Appearance Colorless to pale yellow liquid [4]

Boiling Point Approx. 260 °C (500 °F) [2]

Flash Point Approx. 113 °C (235.4 °F) -

Closed Cup

Storage Class

Combustible Liquid (Class 10)

Solubility in Water

Very slightly soluble / Insoluble

[1]

| Environmental Profile | Not considered Persistent, Bioaccumulative, and Toxic (PBT).[3] Low

risk to the aquatic environment at current use levels.[3] |[3] |

Section 2: Personal Protective Equipment (PPE) & Safe

Handling

Before initiating any disposal-related activities, including the cleanup of small spills or the

consolidation of waste, adherence to proper PPE protocols is mandatory. This ensures

compliance with Occupational Safety and Health Administration (OSHA) guidelines, which

prioritize worker safety in environments with hazardous materials.[5][6]

» Eye Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH

standards.[2]

e Hand Protection: Handle with chemically resistant gloves. Gloves must be inspected prior to

use. Employ proper glove removal technique (without touching the glove's outer surface) to

avoid skin contact.[2]

» Skin Protection: A standard laboratory coat is sufficient for routine handling. Ensure full-

coverage clothing for larger-scale operations.
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» Respiratory Protection: Use only in a well-ventilated area. If vapors or mists are generated,
use a NIOSH-approved respirator.[2]

Section 3: Disposal Workflow and Decision-Making

The disposal of phenethyl butyrate must follow the "cradle-to-grave” management system
established by the Environmental Protection Agency's (EPA) Resource Conservation and
Recovery Act (RCRA). This means waste must be managed responsibly from the moment it is
generated until its final, safe disposal. The following workflow provides a logical pathway for
handling different waste scenarios.

Phenethyl Butyrate Waste Generated

Y

Small Spill (<100mL) |<& Bulk Liquid (Unused/Surplus) | Contaminated Solids (PPE, Wipes, Labware)
1. Don PPE 1. Don PPE 1. Don PPE
2. Absorb with inert material (e.g., vermiculite, sand) 2. Transfer to designated, compatible waste container 2. Place in a designated, sealed waste bag or container

Containerize in a sealed, properly labeled %
- <
hazardous waste container

Follow institutional guidelines & RCRA regulations
Store in Satellite Accumulation Area (SAA)

or Central Accumulation Area (CAA)

Arrange for pickup by a
licensed hazardous waste disposal company
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© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.cdhfinechemical.com/images/product/msds/19_268997580_PHENYLETHYLBUTYRATECASNO103-52-6MSDS.pdf
https://www.benchchem.com/product/b086197?utm_src=pdf-body
https://www.benchchem.com/product/b086197?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Caption: Disposal Decision Workflow for Phenethyl Butyrate.

Section 4: Step-by-Step Disposal Protocols

The primary and most compliant method for disposing of phenethyl butyrate is to engage a
licensed professional waste disposal company.[2] Never dispose of this chemical down the
drain or in regular trash.

Protocol 4.1: Managing Small Spills This protocol is for incidental spills of less than 100 mL in a
well-ventilated area.

o Ensure Safety: Alert personnel in the immediate area. Eliminate all nearby ignition sources
as phenethyl butyrate is a combustible liquid.[7]

o Don PPE: At a minimum, wear safety glasses, gloves, and a lab coat.

o Contain & Absorb: Cover the spill with an inert absorbent material such as vermiculite, dry
sand, or clay.[2][7] Do not use combustible materials like paper towels.

o Collect Waste: Carefully scoop the absorbent material into a suitable, sealable container.
Use non-sparking tools if available.[8]

o Label and Store: Tightly close the container. Label it clearly as "Hazardous Waste:
Phenethyl Butyrate contaminated absorbent" and include the date. Store the container in
your facility's designated Satellite Accumulation Area (SAA).[9]

o Decontaminate: Clean the spill area with soap and water.[2] Dispose of any contaminated
cleaning materials as hazardous waste.

Protocol 4.2: Disposing of Unused or Surplus Phenethyl Butyrate This is the standard
procedure for disposing of expired, excess, or non-recyclable quantities of the chemical.

» Designate a Waste Container: Use a chemically compatible container that is in good
condition, free of leaks, and has a secure, tight-fitting lid.[9] Do not use food-grade
containers.[9]

o Label the Container: Before adding any waste, label the container with the words
"Hazardous Waste" and the full chemical name: "Phenethyl Butyrate". Keep a log of the
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amounts added.

o Transfer the Chemical: Carefully pour the surplus phenethyl butyrate into the labeled waste
container in a fume hood or well-ventilated area.

o Secure and Store: Keep the container closed at all times except when adding waste.[9] Store
it in your designated SAA, away from incompatible materials.[10]

o Arrange for Disposal: Contact your institution's Environmental Health & Safety (EHS) office
to schedule a pickup by a licensed hazardous waste disposal service.

Protocol 4.3: Disposing of Contaminated Labware and PPE Disposable items contaminated
with phenethyl butyrate must also be disposed of as hazardous waste.

e Segregate Waste: Collect contaminated items such as gloves, pipette tips, and wipes in a
separate, clearly labeled, sealed plastic bag or container.

o Labeling: Mark the container as "Hazardous Waste: Phenethyl Butyrate Contaminated
Debris".

e Rinsing Glassware: For reusable glassware, rinse with a small amount of a suitable solvent
(e.g., ethanol or acetone). The first rinse (rinsate) must be collected and disposed of as
hazardous liquid waste along with the surplus phenethyl butyrate. Subsequent rinses can
typically be managed as non-hazardous.

» Final Disposal: Store the sealed container of solid waste in the SAA for professional
disposal.

Section 5: Regulatory & Compliance Framework

Proper chemical disposal is not just a best practice; it is a legal requirement enforced by federal
and state agencies.

» Environmental Protection Agency (EPA): Through RCRA, the EPA governs all aspects of
hazardous waste, including its identification, generation, transportation, and disposal.[9][11]
The Land Disposal Restrictions (LDR) program specifically prohibits the disposal of
untreated hazardous waste in landfills.[12]
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e Occupational Safety and Health Administration (OSHA): OSHA regulations, particularly the
Hazard Communication Standard (HazCom), ensure that workers are informed about
chemical hazards and trained on safe handling and emergency procedures.[6][13] Facilities
handling hazardous waste must have emergency plans and provide specific training to
employees.[14]

Always consult your institution's specific EHS guidelines, as they may have additional
requirements that exceed federal or state mandates.
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» Hazardous Waste. US EPA. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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